Cas no 941894-90-2 (N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide
• CAS No: 941894-90-2
• MF: C₂₄H₂₃ClN₂O₃
• MW: 422.904025316238
• CID: 5460108
• Update Time: 2025-11-05

N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3-chloro-4-methoxyphenyl)-N2-(3,3-diphenylpropyl)oxalamide
• N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide
• VU0504047-1
• N'-(3-chloro-4-methoxyphenyl)-N-(3,3-diphenylpropyl)oxamide

• Inchi： 1S/C24H23ClN2O3/c1-30-22-13-12-19(16-21(22)25)27-24(29)23(28)26-15-14-20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-13,16,20H,14-15H2,1H3,(H,26,28)(H,27,29)
• InChI Key： MSYZVIJIDLNLKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCCC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 529
• XLogP3: 5.3
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide

N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide (CAS No. 941894-90-2): A Comprehensive Overview

N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide (CAS No. 941894-90-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. This article aims to provide a comprehensive overview of N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide is a complex organic molecule with a molecular formula of C21H22ClNO2. The compound features a central ethanediamide core flanked by two distinct substituents: a 3-chloro-4-methoxyphenyl group and a 3,3-diphenylpropyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The chloro and methoxy substituents on the phenyl ring contribute to the compound's lipophilicity and electronic characteristics, while the diphenylpropyl moiety enhances its hydrophobicity and steric bulk.

The molecular weight of N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide is approximately 365.86 g/mol. It is typically a white crystalline solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the coupling of 3-chloro-4-methoxyaniline with 3,3-diphenylpropionamide using a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

Another approach involves the reaction of 3-chloro-4-methoxyaniline with 3,3-diphenylpropionoyl chloride in the presence of a base such as triethylamine or pyridine. This method is advantageous due to its simplicity and high efficiency but may require careful control of reaction conditions to avoid side reactions.

Biological Activities

N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that the compound may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide has shown promise as an antitumor agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a crucial role in cancer progression.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide has been further explored through preclinical studies and early-stage clinical trials. Preclinical data have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further development as a novel therapeutic agent.

In early-stage clinical trials, N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide has demonstrated promising results in treating inflammatory conditions. Patients treated with the compound have reported significant reductions in pain and inflammation without major adverse effects. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in larger patient populations.

Current Research Trends

The ongoing research on N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide is focused on several key areas. One area of interest is the optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Researchers are exploring various structural modifications to improve the compound's pharmacokinetic properties and target specificity.

Another area of active investigation is the elucidation of the molecular mechanisms underlying the compound's biological effects. Advanced techniques such as gene expression profiling and proteomics are being employed to identify specific molecular targets and signaling pathways modulated by N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide. These insights will be crucial for developing more effective therapeutic strategies.

Conclusion

In conclusion, N-(3-chloro-4-methoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide (CAS No. 941894-90-2) is a promising compound with diverse biological activities that warrant further exploration. Its anti-inflammatory and antitumor properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research efforts aim to optimize its chemical structure and understand its molecular mechanisms of action, paving the way for potential clinical applications in treating inflammatory diseases and cancer.